Cas no 1539430-81-3 ((2,6-dimethylphenyl)methyl(2-methoxyethyl)amine)

• Product Name: (2,6-dimethylphenyl)methyl(2-methoxyethyl)amine
• CAS No: 1539430-81-3
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5170979
• PubChem ID: 75355435
• Update Time: 2025-05-24

(2,6-dimethylphenyl)methyl(2-methoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(2-methoxyethyl)-2,6-dimethyl-
• (2,6-dimethylphenyl)methyl(2-methoxyethyl)amine

• Inchi： 1S/C12H19NO/c1-10-5-4-6-11(2)12(10)9-13-7-8-14-3/h4-6,13H,7-9H2,1-3H3
• InChI Key： VSBTVCVNOWDYBI-UHFFFAOYSA-N
• SMILES： C1(CNCCOC)=C(C)C=CC=C1C

Additional information on (2,6-dimethylphenyl)methyl(2-methoxyethyl)amine

Introduction to (2,6-dimethylphenyl)methyl(2-methoxyethyl)amine and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (2,6-dimethylphenyl)methyl(2-methoxyethyl)amine, with the CAS number 1539430-81-3, has emerged as a compound of considerable interest due to its unique structural properties and potential applications. This compound, characterized by its aromatic ring system and functional groups, has garnered attention in recent years for its utility in various synthetic pathways and as an intermediate in the development of novel molecules.

The molecular structure of (2,6-dimethylphenyl)methyl(2-methoxyethyl)amine consists of a phenyl ring substituted with two methyl groups at the 2- and 6-positions, linked to a secondary amine group via a (2-methoxyethyl) chain. This configuration imparts specific electronic and steric properties that make it a valuable building block in organic synthesis. The presence of the dimethylphenyl group enhances the compound's lipophilicity, while the methoxyethyl chain introduces polarity and flexibility, making it adaptable for diverse chemical reactions.

In recent years, significant research has focused on leveraging the structural attributes of (2,6-dimethylphenyl)methyl(2-methoxyethyl)amine in the development of new pharmaceutical agents. The compound's ability to act as a precursor in the synthesis of more complex molecules has been explored extensively. For instance, studies have demonstrated its utility in the preparation of novel ligands for receptor binding studies, where its aromatic system and amine functionality provide optimal interactions with biological targets.

One particularly noteworthy application of this compound is in the field of drug discovery. Researchers have utilized (2,6-dimethylphenyl)methyl(2-methoxyethyl)amine as a scaffold for designing molecules with potential therapeutic effects. Its structural motif has been incorporated into libraries of compounds screened for biological activity. Preliminary findings suggest that derivatives of this compound exhibit promising properties in modulating certain enzymatic pathways, which could lead to the development of new treatments for neurological disorders and inflammatory conditions.

The synthesis of (2,6-dimethylphenyl)methyl(2-methoxyethyl)amine itself is another area where advancements have been made. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These developments are crucial for ensuring that sufficient quantities of the compound are available for both research purposes and potential industrial applications. The optimization of synthetic routes has also allowed for greater control over the purity and quality of the final product, which is essential for high-throughput screening and subsequent pharmacological evaluations.

The role of computational chemistry in understanding the behavior of (2,6-dimethylphenyl)methyl(2-methoxyethyl)amine cannot be overstated. Molecular modeling techniques have provided valuable insights into its interactions with biological targets, helping researchers predict its efficacy and potential side effects. These computational studies complement experimental approaches by offering a rapid and cost-effective means of assessing molecular properties. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process significantly.

Furthermore, the environmental impact of synthesizing and utilizing (2,6-dimethylphenyl)methyl(2-methoxyethyl)amine has been a focus of recent research. Efforts have been made to develop greener synthetic protocols that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that chemical production remains viable in the long term while adhering to environmental regulations. The adoption of such methods not only benefits the environment but also enhances the economic feasibility of producing compounds like this one on an industrial scale.

In conclusion, (2,6-dimethylphenyl)methyl(2-methoxyethyl)amine (CAS no. 1539430-81-3) represents a fascinating compound with diverse applications in chemical research. Its unique structure and functional groups make it a valuable tool in drug discovery, synthetic chemistry, and materials science. As research continues to uncover new possibilities for this molecule, it is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to complex problems.